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Spectroscopic Data of 2,3,6-Trichloro-5-nitropyridine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the available spectroscopic data for the compound 2,3,6-
Trichloro-5-nitropyridine (CAS No: 55304-72-8). Despite extensive searches of publicly
available chemical databases and scientific literature, specific experimental Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound could
not be located. This document outlines the search methodology and provides general
information about the compound, while highlighting the current data gap.

Introduction

2,3,6-Trichloro-5-nitropyridine is a halogenated and nitrated pyridine derivative. Compounds
of this class are often utilized as intermediates in organic synthesis, particularly in the
development of agrochemicals and pharmaceuticals.[1] The specific substitution pattern of
three chlorine atoms and a nitro group on the pyridine ring suggests it could be a versatile
building block for creating more complex molecules. The molecular formula of the compound is
CsHCIsN20:.

Spectroscopic Data
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A comprehensive search for experimental NMR, IR, and MS data for 2,3,6-Trichloro-5-
nitropyridine was conducted. This included searches of chemical databases and scientific
literature using the compound name, CAS number (55304-72-8), and various spectroscopic
search terms.

The search did not yield any specific, quantifiable spectroscopic data (NMR, IR, MS) for 2,3,6-
Trichloro-5-nitropyridine.

While data for structurally related compounds, such as 2,3,6-Trichloro-5-
(trichloromethyl)pyridine, is available, it is not directly applicable to the target compound of this
guide.[2][3]

Experimental Protocols

Due to the absence of published experimental data, no detailed methodologies for the
spectroscopic analysis of 2,3,6-Trichloro-5-nitropyridine can be provided at this time.

Signaling Pathways and Experimental Workflows

No information regarding signaling pathways or specific experimental workflows involving 2,3,6-
Trichloro-5-nitropyridine was found in the public domain. Research in this area would be a
novel contribution to the understanding of this compound's biological or chemical activities.

Logical Relationships and Synthesis

While no detailed experimental data for the final product is available, a potential synthetic route
for 2,3,6-Trichloro-5-nitropyridine can be inferred from general chemical principles and
related literature. A logical workflow for its synthesis and characterization is proposed below.
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Proposed Synthesis
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2,3,6-Trichloropyridine
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Caption: Proposed workflow for the synthesis and characterization of 2,3,6-Trichloro-5-
nitropyridine.

Conclusion

There is a notable lack of publicly available spectroscopic data (NMR, IR, MS) for 2,3,6-
Trichloro-5-nitropyridine. This presents an opportunity for researchers to synthesize and
characterize this compound, thereby contributing valuable data to the scientific community. The
availability of such data would be beneficial for quality control in synthetic processes and for
the computational modeling of its properties. Future work should focus on obtaining and
publishing this fundamental data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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